Cas no 890010-89-6 (1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine
• CAS No: 890010-89-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 3057257
• PubChem ID: 2415595
• Update Time: 2025-06-13

1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine
• DB-146459
• G19706
• CS-0220883
• 890010-89-6
• MFCD04633098
• CHEMBL1519451
• MLS000565665
• SCHEMBL18693475
• STL227737
• QKB01089
• SR-01000048812
• Z56170743
• SMR000152850
• 2-(3,5-dimethylphenyl)-5-methylpyrazol-3-amine
• AKOS000267418
• SR-01000048812-1
• EN300-07790
• HMS2458B12

• Inchi： 1S/C12H15N3/c1-8-4-9(2)6-11(5-8)15-12(13)7-10(3)14-15/h4-7H,13H2,1-3H3
• InChI Key： ZKWCQOGKTAHXKC-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C)=N1)N)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 201.126597491Da
• Monoisotopic Mass: 201.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 95-97 °CEnamineEN300-07790
• Boiling Point: 375.5±42.0 °C at 760 mmHg
• Flash Point: 180.9±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 890010-89-6)

1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine, with the CAS number 890010-89-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a 3,5-dimethylphenyl group and a methyl substituent on the pyrazole ring enhances its structural uniqueness, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrazole derivatives has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine for its potential as a building block in the synthesis of novel therapeutic agents. Its molecular structure allows for modifications that can lead to compounds with enhanced bioactivity, such as anti-inflammatory or antimicrobial properties. This aligns with the growing trend of precision medicine and sustainable agriculture, where targeted molecular designs are crucial.

The compound's CAS No. 890010-89-6 is frequently searched in academic and industrial databases, reflecting its relevance in chemical synthesis and material science. Users often inquire about its solubility, stability, and synthetic routes, which are critical for laboratory applications. Additionally, its role in catalysis and polymer chemistry has been explored, further expanding its utility beyond traditional pharmaceutical uses.

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In conclusion, 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 890010-89-6) represents a versatile and scientifically significant compound. Its applications span multiple disciplines, from medicinal chemistry to agrochemical innovation, making it a focal point for ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing molecular design and industrial applications.